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Compound of Interest

Compound Name: SR10067

Cat. No.: B1399069 Get Quote

Technical Support Center: SR10067
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information and troubleshooting guidance for

the use of SR10067, a potent and selective REV-ERB agonist. The following sections address

common challenges related to the solubility of SR10067 in aqueous solutions for experimental

use.

Frequently Asked Questions (FAQs)
Q1: I am having trouble dissolving SR10067 for my experiments. What is the recommended

solvent?

A1: SR10067 is a hydrophobic compound with limited solubility in aqueous solutions. For in

vitro studies, the recommended solvent for creating a high-concentration stock solution is

dimethyl sulfoxide (DMSO). It is crucial to use anhydrous (dry) DMSO, as the presence of

water can significantly reduce the solubility of SR10067.[1] For in vivo applications, a common

vehicle is a mixture of 10% DMSO and 90% corn oil.[1]

Q2: My SR10067 precipitates when I dilute my DMSO stock solution into my aqueous cell

culture medium. Why is this happening and what can I do to prevent it?

A2: This phenomenon, often called "solvent shock," is common when a concentrated stock of a

hydrophobic compound in an organic solvent is diluted into an aqueous buffer. The dramatic

decrease in the organic solvent concentration causes the compound to crash out of solution. To
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prevent this, it is important to carefully control the final concentration of both SR10067 and

DMSO in your aqueous medium. The final DMSO concentration should typically be kept below

0.5% to avoid solvent-induced cytotoxicity and to help maintain the solubility of SR10067.

Q3: What is the maximum soluble concentration of SR10067 in aqueous buffers like PBS or

cell culture media?

A3: Specific quantitative data on the maximum solubility of SR10067 in common aqueous

buffers and cell culture media is not readily available in published literature. However, based on

its hydrophobic nature, the solubility is expected to be low. It is recommended to empirically

determine the maximum soluble concentration in your specific experimental system by

performing a serial dilution and observing for any precipitation.

Q4: How should I store my SR10067 stock solution?

A4: SR10067 powder can be stored at -20°C for up to 3 years.[1] Once dissolved in a solvent,

it is recommended to store the stock solution in aliquots at -80°C for up to 6 months, or at

-20°C for up to 1 month.[1] Avoid repeated freeze-thaw cycles to prevent degradation of the

compound.

Troubleshooting Guide: SR10067 Precipitation in
Aqueous Solutions
This guide provides a step-by-step workflow to address precipitation issues when preparing

working solutions of SR10067 for cell-based assays.
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Start

Investigation

Solutions

Outcome

Precipitation Observed in Aqueous Solution

1. Check Stock Solution
Is it clear? Has it been stored correctly?

2. Review Final Concentration
Is the SR10067 concentration too high?
Is the final DMSO concentration >0.5%?

Stock is OK

Remake Stock Solution
Use fresh, anhydrous DMSO and sonication.

Stock is cloudy/old

Lower Final Concentration
Perform a dose-response experiment to find the optimal soluble concentration.

Concentration is high

Modify Dilution Method
- Pre-warm aqueous medium to 37°C.

- Use a stepwise dilution.
- Add stock solution dropwise while vortexing.

Concentration is appropriate

Clear Solution, Experiment Proceeds

Click to download full resolution via product page

Caption: Troubleshooting workflow for SR10067 precipitation.
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Table 1: Solubility of SR10067 in Various Solvents

Solvent/Vehicle Concentration Molar Equivalent Notes

DMSO 100 mg/mL 214.79 mM

Requires sonication

for complete

dissolution.[1]

10% DMSO + 90%

Corn Oil
≥ 2.5 mg/mL 5.37 mM

Solvents should be

added sequentially.

Experimental Protocols
Protocol 1: Preparation of SR10067 Stock Solution

Objective: To prepare a 10 mM stock solution of SR10067 in DMSO.

Materials:

SR10067 powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes

Vortexer

Sonicator bath

Procedure:

Allow the SR10067 powder and DMSO to come to room temperature.

Calculate the required volume of DMSO to achieve a 10 mM concentration (Molecular

Weight of SR10067 = 465.58 g/mol ). For 1 mg of SR10067, you will need approximately

214.8 µL of DMSO.

Aseptically add the calculated volume of DMSO to the vial containing the SR10067 powder.
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Vortex the solution vigorously for 1-2 minutes to aid dissolution.

If the compound is not fully dissolved, sonicate the vial for 5-10 minutes in a water bath

sonicator.

Visually inspect the solution to ensure it is clear and free of any particulate matter.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months).

Protocol 2: Treatment of Cultured Cells with SR10067

Objective: To treat cultured cells with a final concentration of 20 µM SR10067. This protocol is

adapted from a study on human bronchial epithelial cells.

Materials:

10 mM SR10067 stock solution in DMSO

Complete cell culture medium, pre-warmed to 37°C

Cultured cells in multi-well plates

Procedure:

Thaw an aliquot of the 10 mM SR10067 stock solution at room temperature.

Calculate the volume of the stock solution required to achieve the desired final concentration

in your cell culture wells. For a final concentration of 20 µM in 1 mL of medium, you will need

2 µL of the 10 mM stock solution. This will result in a final DMSO concentration of 0.2%.

Stepwise Dilution: a. In a sterile microcentrifuge tube, prepare an intermediate dilution of

SR10067 by adding the calculated volume of the stock solution to a small volume of pre-

warmed complete cell culture medium (e.g., add 2 µL of 10 mM stock to 98 µL of medium to

make a 200 µM intermediate solution). b. Gently mix the intermediate dilution by pipetting up

and down.
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Remove the existing medium from your cell culture wells.

Add the appropriate volume of fresh, pre-warmed complete cell culture medium to each well.

Add the required volume of the intermediate dilution to each well to achieve the final

concentration of 20 µM.

Gently swirl the plate to ensure even distribution of the compound.

Incubate the cells for the desired treatment period (e.g., 4 hours for pre-treatment as

described in the cited study).

Signaling Pathway
SR10067 is an agonist of the nuclear receptors REV-ERBα and REV-ERBβ. These proteins are

key components of the mammalian circadian clock, acting as transcriptional repressors. A

primary target of REV-ERB is the BMAL1 gene. By binding to the ROR response elements

(ROREs) in the BMAL1 promoter, REV-ERBα/β represses its transcription. This forms a crucial

negative feedback loop within the circadian oscillator.
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Caption: The REV-ERB/BMAL1 signaling pathway in the circadian clock.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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